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Compound of Interest

Compound Name: PF-4191834

Cat. No.: B1679697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-4191834 is a potent and selective, non-redox inhibitor of 5-lipoxygenase (5-LOX), a critical

enzyme in the biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid

mediators derived from arachidonic acid that play a significant role in a variety of inflammatory

diseases. The 5-LOX pathway is a key signaling cascade implicated in conditions such as

asthma, inflammatory bowel disease, and arthritis.[1] PF-4191834 specifically targets 5-LOX,

thereby inhibiting the production of downstream leukotrienes, including Leukotriene B4 (LTB4),

a potent chemoattractant for neutrophils.[2][3] This makes PF-4191834 a valuable tool for

studying the role of the 5-LOX signaling pathway in various cellular and disease models.

These application notes provide detailed protocols for the use of PF-4191834 in cell culture to

investigate its effects on inflammatory signaling pathways. The protocols are designed for

researchers in immunology, cell biology, and drug discovery.

Data Presentation
The inhibitory activity of PF-4191834 has been characterized in various assays. The following

tables summarize the key quantitative data for this compound.

Table 1: In Vitro Inhibitory Potency of PF-4191834
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Assay Type Target
Cell/Enzyme
Source

IC50 (nM) Reference

Enzyme Assay
5-Lipoxygenase

(5-LOX)

Recombinant

Human
229 ± 20 [1]

Cell-Based

Assay

5-Lipoxygenase

(5-LOX)

Human Blood

Cells
IC80 = 370 ± 20 [1]

Table 2: Selectivity of PF-4191834

Enzyme Selectivity vs. 5-LOX Reference

12-Lipoxygenase (12-LOX) ~300-fold [1]

15-Lipoxygenase (15-LOX) ~300-fold [1]

Cyclooxygenase (COX)

enzymes
No activity [1]

Signaling Pathway
The primary mechanism of action of PF-4191834 is the direct inhibition of the 5-lipoxygenase

enzyme. This disrupts the conversion of arachidonic acid into 5-hydroperoxyeicosatetraenoic

acid (5-HPETE), the initial step in the biosynthesis of all leukotrienes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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